2-Amino-4-methylpyrimidine
Overview
Description
Synthesis Analysis
The synthesis of derivatives and complexes related to 2-Amino-4-methylpyrimidine has been reported through various methods. For instance, the synthesis and crystal structure of 2-Amino-4-chloro-5-(4-methylbenzyl)-6-methylpyrimidine showcases a monoclinic crystal structure, emphasizing the compound's versatility in forming structured and stable complexes (Guo et al., 2007). Another approach involves the condensation reaction of vinamidium salts and amidine chloride salts, leading to novel homo- and copolyimides containing pyrimidine units (Xia et al., 2006).
Molecular Structure Analysis
The molecular structure of 2-Amino-4-methylpyrimidine derivatives has been elucidated through various studies. The crystal structure prediction (CSP) of co-crystals incorporating 2-Amino-4-methylpyrimidine demonstrated the compound's ability to form stable and predictable structures, highlighting its potential in crystal engineering (Tejender S. Thakur & G. Desiraju, 2008).
Chemical Reactions and Properties
Chemical reactions involving 2-Amino-4-methylpyrimidine often lead to a variety of products, depending on the reactants and conditions. For instance, hydrogen bonding and pi-stacked chains of fused rings are significant in the structures of 2-Amino-4-methylpyrimidine derivatives, which are essential for understanding the compound's chemical behavior (C. Glidewell et al., 2003).
Physical Properties Analysis
The physical properties, such as crystal structure and stability of 2-Amino-4-methylpyrimidine complexes, have been extensively studied. The crystal structure of 2-Amino-4-Hydroxy-6- Methylpyrimidine-Trihydrate, for example, shows a 1D chained structure through hydrogen bond interactions, demonstrating the compound's ability to form stable and complex structures (Lihua Wang, 2020).
Chemical Properties Analysis
The chemical properties of 2-Amino-4-methylpyrimidine are influenced by its interactions with other compounds, such as carboxylic acids, leading to supramolecular structures both in solid and solution states. Studies have shown that 2-Amino-4-methylpyrimidine forms organic salts with dicarboxylic acids, exhibiting unique polymeric structures through proton transfer mechanisms (A. Mahapatra et al., 2011).
Scientific Research Applications
Chemical Reactions and Structural Analysis :
- 2-Amino-4-methylpyrimidine reacts with methyl iodide, leading to products such as 1,2-dihydro-2-imino-1,4-dimethylpyrimidine, which undergoes the Dimroth rearrangement very slowly. This reaction has implications for understanding the behavior of pyrimidine derivatives in chemical syntheses (Brown & Paddon-Row, 1967).
Spectral and Vibrational Studies :
- Anharmonic vibrational and electronic spectral studies of 2-amino-4-hydroxy-6-methylpyrimidine provide insights into its structure and properties, valuable for applications in materials science and molecular engineering (Faizan et al., 2017).
Immunostimulant Action :
- 2-Methyl-4-amino-hydroxypyrimidine, a related compound, has shown pronounced immunostimulant action, suggesting potential therapeutic applications (Ismagilova et al., 2000).
Crystal Structure Prediction and Molecular Interactions :
- Cluster analysis and crystal structure prediction using 2-amino-4-methylpyrimidine highlight its potential in understanding and predicting molecular arrangements in solid-state compounds (Collins, Wilson, & Gilmore, 2010).
Synthesis and Characterization of Derivatives :
- Synthesis and characterization of various derivatives of 2-amino-6-methylpyrimidin have been reported, indicating its versatility as a base compound for creating new substances with potentially useful properties (Ali et al., 2021).
Biocorrosion Inhibition :
- 2-Aminopyrimidine derivatives, including those related to 2-amino-4-methylpyrimidine, have shown effectiveness in inhibiting biocorrosion, suggesting applications in material protection and maintenance (Onat et al., 2016).
Anticancer Potential :
- Research into derivatives of 2-amino-4-methylpyrimidine has explored their potential as inhibitors of cancer cell lines, indicating a possible role in the development of new anticancer drugs (Reddy et al., 2020).
Safety And Hazards
Future Directions
properties
IUPAC Name |
4-methylpyrimidin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3/c1-4-2-3-7-5(6)8-4/h2-3H,1H3,(H2,6,7,8) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHCFWKFREBNSPC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90148349 | |
Record name | Pyrimidine, 2-amino-4-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90148349 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
109.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-methylpyrimidine | |
CAS RN |
108-52-1 | |
Record name | 2-Amino-4-methylpyrimidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=108-52-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Amino-4-methylpyrimidine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000108521 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-AMINO-4-METHYLPYRIMIDINE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=1939 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Pyrimidine, 2-amino-4-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90148349 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-methylpyrimidin-2-ylamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.265 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2-AMINO-4-METHYLPYRIMIDINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/ZEQ6ZS0OOC | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.